![molecular formula C20H15Cl2NO2 B5201481 N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide](/img/structure/B5201481.png)
N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide
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Overview
Description
N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide, also known as BDF 9000, is a chemical compound that has been studied for its potential use as a research tool in the field of neuroscience. This compound has been shown to have a number of interesting properties that make it useful for studying the mechanisms of action of certain neurotransmitters in the brain. In
Mechanism of Action
The mechanism of action of N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide 9000 involves its binding to the mGluR5 receptor and preventing the activation of downstream signaling pathways. This results in a reduction in the release of certain neurotransmitters, including glutamate, which is known to play a key role in the regulation of synaptic plasticity. By blocking the activity of mGluR5, this compound 9000 can be used to investigate the role of this receptor in various aspects of brain function.
Biochemical and Physiological Effects
This compound 9000 has been shown to have a number of interesting biochemical and physiological effects. For example, this compound has been shown to reduce the release of glutamate in the brain, which can have a number of downstream effects on synaptic plasticity and neurotransmitter signaling. Additionally, this compound 9000 has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide 9000 in lab experiments is its potency and selectivity as an mGluR5 antagonist. This makes it a powerful tool for investigating the role of this receptor in various aspects of brain function. However, there are also some limitations to using this compound 9000 in lab experiments. For example, this compound has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the effects of this compound 9000 on other neurotransmitter systems and physiological processes are not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide 9000 and its potential applications in the field of neuroscience. One area of interest is the role of mGluR5 in the development and progression of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound 9000 in the treatment of mood disorders and other psychiatric conditions. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of this compound 9000, including its effects on other neurotransmitter systems and physiological processes.
Synthesis Methods
The synthesis of N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide 9000 involves a multi-step process that begins with the reaction of 2-biphenylamine with 3,5-dichloro-4-methoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction produces the intermediate compound N-(2-biphenylyl)-3,5-dichloro-4-methoxybenzamide, which is then converted to this compound 9000 through a series of further reactions involving the use of various reagents and solvents.
Scientific Research Applications
N-2-biphenylyl-3,5-dichloro-4-methoxybenzamide 9000 has been studied for its potential use as a research tool in the field of neuroscience. Specifically, this compound has been shown to be a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in a number of important physiological processes, including the regulation of synaptic plasticity and the modulation of neurotransmitter release. By blocking the activity of mGluR5, this compound 9000 can be used to investigate the role of this receptor in various aspects of brain function.
Properties
IUPAC Name |
3,5-dichloro-4-methoxy-N-(2-phenylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15Cl2NO2/c1-25-19-16(21)11-14(12-17(19)22)20(24)23-18-10-6-5-9-15(18)13-7-3-2-4-8-13/h2-12H,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAXQFTDEMALETR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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